Preparation of a novel magnetorheological fluid for high temperatures
Soft Matter Pub Date: 2021-10-14 DOI: 10.1039/D1SM01018B
Abstract
Magnetorheological fluids, especially those in high-power magnetorheological devices, inevitably work at high temperatures because of the wall slip, energized coils and frictions between particles. In order to prepare a magnetorheological fluid for high temperatures, this work investigates the properties of three main components (soft magnetic particles, surfactants and base carrier fluids) for a magnetorheological fluid at high temperatures. On this basis, a novel magnetorheological fluid for high temperatures is prepared. Its sedimentation stability, viscosity and shear yield stress are investigated at high temperatures. The results show that the novel magnetorheological fluid has acceptable sedimentation, suitable viscosity and stable shear yield stress at high temperatures. The novel magnetorheological fluid for high temperatures can be applied to most magnetorheological devices, especially high-power magnetorheological devices.
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